N-[3-(3-hydroxypropylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]furan-2-carboxamide

• IUPAC Name: N-[3-(3-hydroxypropylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C17H20N2O4S/c20-9-4-8-18-16(22)14-11-5-1-2-7-13(11)24-17(14)19-15(21)12-6-3-10-23-12/h3,6,10,20H,1-2,4-5,7-9H2,(H,18,22)(H,19,21)
• InChI Key: LUCOUUZRXLQQLI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)C3=CC=CO3)C(=O)NCCCO
• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol

Description

N-[3-(3-hydroxypropylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]furan-2-carboxamide is a useful research compound. Its molecular formula is C17H20N2O4S and its molecular weight is 348.42. The purity is usually 95%.
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Scientific Research Applications

Antiplasmodial Activities

A study focusing on the antiplasmodial activities of acyl derivatives revealed significant in vitro activity against different strains of Plasmodium falciparum. The activity of these compounds depended heavily on the nature of the acyl moiety, with benzamides showing the most promise. This suggests potential applications in the development of new antimalarial agents (Hermann et al., 2021).

Synthesis and Reactivity

Research into the synthesis and reactivity of compounds structurally related to N-[3-(3-hydroxypropylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]furan-2-carboxamide has led to the development of new synthetic routes and reactions. These studies provide insights into the reactivity of these compounds, which could be beneficial for developing new chemical entities with potential therapeutic applications (Aleksandrov & El’chaninov, 2017).

Antimicrobial Activities

Compounds with structural similarities to N-[3-(3-hydroxypropylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]furan-2-carboxamide have been investigated for their in vitro antimicrobial activities. Some of these compounds showed promising activity against a range of Gram-positive and Gram-negative bacteria and yeasts, suggesting potential applications in developing new antimicrobial agents (Popiołek et al., 2016).

Biological and Pharmacological Properties

Studies on the biological and pharmacological properties of related compounds have explored their potential as inhibitors of adipogenic differentiation and production of inflammatory adipokines. This research suggests applications in addressing obesity-associated inflammatory and metabolic diseases (Sung et al., 2010).